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Compound of Interest

Compound Name: Boc-Leu-OH hydrate

Cat. No.: B1355580 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents is a cornerstone of a safe and compliant

work environment. This guide provides detailed procedures for the safe disposal of Boc-Leu-
OH hydrate, a common reagent in peptide synthesis. Adherence to these guidelines is

essential for minimizing environmental impact and ensuring personnel safety.

Properties and Safety Overview
Boc-Leu-OH hydrate is a white, solid powder with a melting point ranging from 82 to 90°C.[1]

While it is not classified as a hazardous substance under the Comprehensive Environmental

Response, Compensation, and Liability Act (CERCLA) or the Superfund Amendments and

Reauthorization Act (SARA), and does not contain chemicals listed under California's

Proposition 65, it is categorized as a combustible solid and may cause respiratory irritation.[1]

[2][3][4] Therefore, appropriate personal protective equipment (PPE) should always be worn

when handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1355580?utm_src=pdf-interest
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.benchchem.com/product/b1355580?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0912406&productDescription=N-BOC-D-LEUCINE+HYD+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/sial/15450
https://www.capotchem.cn/doc/viewmsds_98930-01-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Physical State Powder / Solid[1]

Appearance White[1]

Melting Point/Range 82 - 90 °C / 179.6 - 194 °F[1]

Hazards
Combustible Solid[3], May cause respiratory

irritation[4]

Personal Protective Equipment (PPE)
Before handling Boc-Leu-OH hydrate, ensure the following PPE is worn:

Eye Protection: Safety glasses with side-shields or chemical safety goggles conforming to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1][2]

Hand Protection: Wear appropriate protective gloves.[1][4]

Respiratory Protection: For nuisance exposures, a type P95 (US) or type P1 (EU EN 143)

particle respirator is recommended. For higher-level protection, use type OV/AG/P99 (US) or

type ABEK-P2 (EU EN 143) respirator cartridges.[4]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1][2]

Disposal Protocol for Boc-Leu-OH Hydrate
The following step-by-step protocol outlines the recommended procedure for the disposal of

Boc-Leu-OH hydrate. This protocol is based on standard laboratory safety practices for non-

hazardous chemical waste.

1. Waste Characterization:

Although Boc-Leu-OH hydrate is generally not considered hazardous waste, it is the
responsibility of the chemical waste generator to confirm this classification.[1]
Consult your institution's Environmental Health and Safety (EHS) department to ensure
compliance with local, regional, and national hazardous waste regulations.[1]
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2. Waste Collection and Segregation:

Designate a specific, clearly labeled, and sealed container for the collection of solid Boc-
Leu-OH hydrate waste. The container should be suitable for chemical waste.
Do not mix Boc-Leu-OH hydrate waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines.

3. Spill Management and Cleanup:

In the event of a spill, ensure adequate ventilation.[1]
Wearing the appropriate PPE, gently sweep up the spilled solid material.[1][4]
Avoid creating dust during cleanup.[2][4]
Place the collected material into the designated waste container.[1]

4. Final Disposal:

Once the waste container is full, seal it securely.
Arrange for pickup and disposal by your institution's authorized chemical waste management
service.
Crucially, do not dispose of Boc-Leu-OH hydrate down the drain.[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-
Leu-OH hydrate.
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Disposal Workflow for Boc-Leu-OH Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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